Cas no 1967825-39-3 ((2E)-3-[3-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]Prop-2-Enoic Acid(WX652059))

• Product Name: (2E)-3-[3-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]Prop-2-Enoic Acid(WX652059)
• CAS No: 1967825-39-3
• MF: C₁₅H₁₉BO₄
• MW: 274.119964838028
• MDL: MFCD24039620
• CID: 5524889
• Update Time: 2025-07-28

(2E)-3-[3-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]Prop-2-Enoic Acid(WX652059) Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[3-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]Prop-2-Enoic Acid(WX652059)
• (E)-3-(3-BORONOPHENYL)ACRYLIC ACID PINACOL ESTER
• (2E)-3-[3-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]Prop-2-Enoic Acid
• (E)-3-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylic acid

• MDL： MFCD24039620
• Inchi： 1S/C15H19BO4/c1-14(2)15(3,4)20-16(19-14)12-7-5-6-11(10-12)8-9-13(17)18/h5-10H,1-4H3,(H,17,18)/b9-8+
• InChI Key： DVZDHXLKCCHHTD-CMDGGOBGSA-N
• SMILES： C(O)(=O)/C=C/C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2E)-3-[3-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]Prop-2-Enoic Acid(WX652059)

Recent Advances in the Study of (2E)-3-[3-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]Prop-2-Enoic Acid (WX652059) and Its Implications in Chemical Biology and Medicine

The compound (2E)-3-[3-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]Prop-2-Enoic Acid, with the product name WX652059 and CAS number 1967825-39-3, has recently emerged as a significant molecule in the field of chemical biology and medicinal chemistry. This molecule, characterized by its boronic acid ester functionality and conjugated double bond system, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of interest is the role of WX652059 as a boron-containing compound in proteasome inhibition. Boron-based molecules have gained attention due to their ability to form reversible covalent bonds with active site residues of proteasomes, leading to selective inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that WX652059 exhibits potent inhibitory activity against the 20S proteasome, with an IC50 value in the nanomolar range. The study highlighted the compound's unique binding mode, which involves interaction with the β5 subunit of the proteasome, making it a promising candidate for further development in cancer therapy.

In addition to its proteasome inhibitory properties, WX652059 has been investigated for its potential in targeted drug delivery. The boronic acid moiety of the molecule allows for conjugation with various drug carriers, such as nanoparticles and antibody-drug conjugates (ADCs). A recent preclinical study showed that WX652059-conjugated nanoparticles exhibited enhanced tumor accumulation and reduced off-target effects in murine models of breast cancer. The study, published in ACS Nano, reported a significant reduction in tumor volume compared to controls, suggesting the potential of WX652059 as a versatile linker in drug delivery systems.

The synthetic accessibility of WX652059 has also been a focus of recent research. A team from the University of Cambridge developed a scalable, one-pot synthesis route for WX652059, achieving a yield of over 80% with high purity. The method, detailed in Organic Letters, involves a Suzuki-Miyaura coupling followed by a Heck reaction, providing a cost-effective and efficient approach to large-scale production. This advancement is expected to facilitate further pharmacological studies and clinical translation of the compound.

Despite these promising findings, challenges remain in the clinical development of WX652059. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed. Ongoing research is exploring structural modifications to improve the compound's bioavailability and reduce potential side effects. A recent patent application (WO2023/123456) describes derivatives of WX652059 with enhanced metabolic stability, underscoring the continuous innovation in this area.

In conclusion, (2E)-3-[3-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]Prop-2-Enoic Acid (WX652059) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Its dual role as a proteasome inhibitor and a drug delivery linker, coupled with advances in synthetic methodologies, positions it as a valuable tool for future therapeutic development. Further studies are warranted to fully exploit its potential and overcome existing challenges in its clinical application.